Cas no 6271-45-0 ( )

• Product name: &nbsp
• CAS No: 6271-45-0
• MF: C₁₁H₁₆N₂S₂
• MW: 240.38814
• CID: 957410
• PubChem ID: 235403

  Chemical and Physical Properties

Names and Identifiers

• (2-methylanilino)methyl N,N-dimethylcarbamodithioate
• [(2-methylphenyl)amino]methyl dimethylcarbamodithioate
• AC1L5UB2
• AC1Q7ET5
• AG-J-18204
• AR-1A8108
• CTK5B5727
• KST-1A7430
• NSC36736
• NSC-36736
• 6271-45-0
• DTXSID50284318
•  

• Inchi： InChI=1S/C11H16N2S2/c1-9-6-4-5-7-10(9)12-8-15-11(14)13(2)3/h4-7,12H,8H2,1-3H3
• InChI Key： FRWYMEINZWIVTK-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1NCSC(=S)N(C)C

Computed Properties

• Exact Mass: 240.07568
• Monoisotopic Mass: 240.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 369°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.653
• PSA: 15.27
• LogP: 3.01710